Cas no 2227365-56-0 (2-4-(2,2-difluorocyclopropyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-4-(2,2-Difluorocyclopropyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a high-purity boronic ester derivative used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane moiety ensures excellent shelf life and handling under inert conditions. The difluorocyclopropyl group enhances steric and electronic properties, making it valuable for constructing complex fluorinated aromatic systems in pharmaceuticals and agrochemicals. This compound offers precise reactivity in palladium-catalyzed transformations, enabling efficient C-C bond formation. Its crystalline solid form facilitates accurate weighing and solubility in common organic solvents. Suitable for controlled functionalization, it is particularly useful in medicinal chemistry for introducing fluorinated motifs into target molecules.

2-4-(2,2-difluorocyclopropyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

2227365-56-0 structure

Product Name:2-4-(2,2-difluorocyclopropyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:2227365-56-0

MF:C₁₅H₁₉BF₂O₂

MW:280.117971658707

MDL:MFCD32668038

CID:5463887

PubChem ID:142362364

Update Time:2025-06-12

2-4-(2,2-difluorocyclopropyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- CC1(C)OB(OC1(C)C)C1=CC=C(C=C1)C1CC1(F)F
- 2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(4-(2,2-DIFLUOROCYCLOPROPYL)PHENYL)-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
- AT29703
- Z3478197070
- 1,3,2-Dioxaborolane, 2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-
- 2-4-(2,2-difluorocyclopropyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD32668038
- Inchi： 1S/C15H19BF2O2/c1-13(2)14(3,4)20-16(19-13)11-7-5-10(6-8-11)12-9-15(12,17)18/h5-8,12H,9H2,1-4H3
- InChI Key： YRIUPBWUSJTTIG-UHFFFAOYSA-N
- SMILES： FC1(CC1C1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)F

Computed Properties

Exact Mass: 280.1446163 g/mol
Monoisotopic Mass: 280.1446163 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 280.12
Topological Polar Surface Area: 18.5

2-4-(2,2-difluorocyclopropyl)phenyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-26624333-1g	2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2227365-56-0	95%	1g	$1343.0	2023-09-12
Enamine	EN300-26624333-5g	2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2227365-56-0	95%	5g	$3894.0	2023-09-12
Enamine	EN300-26624333-10g	2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2227365-56-0	95%	10g	$5774.0	2023-09-12
Enamine	EN300-26624333-0.05g	2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2227365-56-0	95.0%	0.05g	$312.0	2025-03-20
Enamine	EN300-26624333-0.1g	2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2227365-56-0	95.0%	0.1g	$466.0	2025-03-20
Enamine	EN300-26624333-0.25g	2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2227365-56-0	95.0%	0.25g	$666.0	2025-03-20
Enamine	EN300-26624333-0.5g	2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2227365-56-0	95.0%	0.5g	$1046.0	2025-03-20
Enamine	EN300-26624333-1.0g	2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2227365-56-0	95.0%	1.0g	$1343.0	2025-03-20
Enamine	EN300-26624333-2.5g	2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2227365-56-0	95.0%	2.5g	$2631.0	2025-03-20
Enamine	EN300-26624333-5.0g	2-[4-(2,2-difluorocyclopropyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2227365-56-0	95.0%	5.0g	$3894.0	2025-03-20